N-(m-PEG4)-N'-(azide-PEG3)-Cy5
Overview
Description
N-(m-PEG4)-N'-(azide-PEG3)-Cy5 is a PEG derivative containing a cyanine dye with excitation/emission maximum 649/667 nm as well as an azide group, which enables Click Chemistry. The hydrophilic PEG spacer increases solubility in aqueous media.
Scientific Research Applications
Immobilization of Biomolecules
Sun et al. (2006) demonstrated the use of click chemistry for immobilizing carbohydrates and proteins onto solid surfaces, utilizing polyethylene glycol (PEG) linkers. This method allowed for effective immobilization of a wide range of complex substances on surfaces, which is likely applicable to N-(m-PEG4)-N'-(azide-PEG3)-Cy5 due to its similar chemical structure (Sun et al., 2006).
Solid-State Dye-Sensitized Solar Cells
Koh et al. (2010) investigated the use of polyethylene glycol with terminal azide groups (PEG-N3) in the context of solid-state dye-sensitized solar cells, a study that has implications for the application of N-(m-PEG4)-N'-(azide-PEG3)-Cy5 in similar fields (Koh et al., 2010).
Smart Nanocarriers for Drug Delivery
Hu et al. (2014) developed photo-responsive reversible micelles using azide-functional azobenzene and PEG-modified poly(carbonate)s via azide–alkyne click chemistry. This research is relevant to N-(m-PEG4)-N'-(azide-PEG3)-Cy5, highlighting its potential in creating smart nanocarriers for controlled drug release (Hu et al., 2014).
Dual-Modality Imaging Agents
Guillou et al. (2022) synthesized photoactivatable fluorescent tags, including compounds with azide groups, for applications in optical imaging and positron emission tomography. This study suggests a possible application for N-(m-PEG4)-N'-(azide-PEG3)-Cy5 in the field of dual-modality imaging agents (Guillou et al., 2022).
Functionalization of Nanoparticles for Biomedical Application
Tudisco et al. (2013) reported on the functionalization of Fe3O4 magnetic nanoparticles using PEG and azide moieties through click chemistry, which could be relevant to the functionalization processes involving N-(m-PEG4)-N'-(azide-PEG3)-Cy5 (Tudisco et al., 2013).
Gene Delivery Vectors for Hepatocytes
Lim et al. (2000) used a block copolymer composed of cationic polymer and PEG as a DNA carrier, indicating the potential of N-(m-PEG4)-N'-(azide-PEG3)-Cy5 in gene delivery applications (Lim et al., 2000).
properties
Molecular Formula |
C42H60ClN5O7 |
|---|---|
Molecular Weight |
782.42 |
IUPAC Name |
(2E)-1-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]-2-[(2E,4E)-5-[1-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethyl]-3,3-dimethylindol-1-ium-2-yl]penta-2,4-dienylidene]-3,3-dimethylindole;chloride |
InChI |
InChI=1S/C42H60N5O7.ClH/c1-41(2)35-13-9-11-15-37(35)46(20-23-50-28-31-53-30-27-49-22-19-44-45-43)39(41)17-7-6-8-18-40-42(3,4)36-14-10-12-16-38(36)47(40)21-24-51-29-32-54-34-33-52-26-25-48-5;/h6-18H,19-34H2,1-5H3;1H/q+1;/p-1 |
InChI Key |
PVVXUYTUWFXSAS-UHFFFAOYSA-M |
SMILES |
CC1(C2=CC=CC=C2[N+](=C1C=CC=CC=C3C(C4=CC=CC=C4N3CCOCCOCCOCCN=[N+]=[N-])(C)C)CCOCCOCCOCCOC)C.[Cl-] |
Appearance |
Solid powder |
Purity |
>97% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO, DMF, DCM, Water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
N-(m-PEG4)-N'-(azide-PEG3)-Cy5 |
Origin of Product |
United States |
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